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Compound of Interest

Compound Name: 1,7-Diepi-8,15-cedranediol

Cat. No.: B1162594

CAS Number: 40768-81-8
Prepared for: Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available public information on 1,7-Diepi-
8,15-cedranediol. Detailed experimental protocols, extensive quantitative biological data, and
complete signaling pathway elucidations are not readily available in the public domain. Further
primary research would be required to generate this level of detailed technical information.

Introduction

1,7-Diepi-8,15-cedranediol is a naturally occurring sesquiterpenoid diol. Sesquiterpenoids are
a class of terpenes that consist of three isoprene units and are known for their diverse and
potent biological activities. This compound is found in the essential oil of various coniferous
trees, most notably Platycladus orientalis (L.) Franco (also known as Thuja orientalis), a
member of the Cupressaceae family. Its chemical structure is based on the cedrane skeleton.

While research on this specific isomer is limited, related cedrane sesquiterpenoids have
garnered interest for their potential pharmacological and other useful properties. This guide
aims to consolidate the existing technical data on 1,7-Diepi-8,15-cedranediol.

Chemical and Physical Properties

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1162594?utm_src=pdf-interest
https://www.benchchem.com/product/b1162594?utm_src=pdf-body
https://www.benchchem.com/product/b1162594?utm_src=pdf-body
https://www.benchchem.com/product/b1162594?utm_src=pdf-body
https://www.benchchem.com/product/b1162594?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1162594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

A summary of the known chemical and physical properties of 1,7-Diepi-8,15-cedranediol is
presented in Table 1. This data is primarily sourced from chemical supplier databases and
general chemical information repositories.

Property Value Source
CAS Number 40768-81-8 N/A
Molecular Formula C15H2602 N/A
Molecular Weight 238.37 g/mol N/A

(1S,2R,3R,5R,7S,8S)-3,8,9,9-

tetramethyl-

IUPAC Name ] N/A
tricyclo[6.2.1.0"2,7}lundecane
-3,5-diol

Synonyms 1,7-Diepi-8,15-cedranediol N/A

Class Sesquiterpenoid, Cedrane Diol  N/A

Platycladus orientalis (Oriental
Natural Source _ _ N/A
Thuja), Cedarwood Oil

Biological Activity and Potential Applications

Detailed quantitative studies on the biological activity of 1,7-Diepi-8,15-cedranediol are scarce
in publicly available literature. However, based on the activities of related compounds and
extracts from its natural source, several potential applications can be inferred.

Anti-inflammatory Activity

Extracts from Platycladus orientalis have been shown to possess anti-inflammatory properties.
For instance, some studies have demonstrated that compounds isolated from the leaves of this
plant can inhibit the production of nitric oxide (NO) and tumor necrosis factor-alpha (TNF-q),
key mediators in inflammatory processes. While specific data for 1,7-Diepi-8,15-cedranediol is
not available, it is plausible that as a constituent of these extracts, it may contribute to the
overall anti-inflammatory effect. Further investigation is required to isolate this compound and
assess its individual activity.
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Insect Repellent Activity

Some sources suggest that 1,7-Diepi-8,15-cedranediol may act as an environmentally friendly
insect repellent. This is attributed to its potential interaction with insect olfactory receptors, a
common mechanism for many terpenoid-based repellents. However, quantitative data on its
efficacy against specific insect species is not currently available.

Experimental Information (General)

Specific, detailed experimental protocols for the isolation, purification, or synthesis of 1,7-Diepi-
8,15-cedranediol are not described in the readily available scientific literature. However,
general methods for the extraction of essential oils from Platycladus orientalis can be found
and would represent the initial step in obtaining this compound.

A general workflow for the isolation and characterization of terpenoids from a plant source is
depicted below.
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Plant Material (Platycladus orientalis leaves)

Extraction (e.g., Steam Distillation, Solvent Extraction)

Crude Essential Oil / Extract

Chromatographic Separation (e.g., Column Chromatography, HPLC)

Isolated Fractions

Purification of Target Compound

Pure 1,7-Diepi-8,15-cedranediol

Structure Elucidation (NMR, MS, etc.) Biological Activity Screening

Click to download full resolution via product page

Caption: Generalized workflow for the isolation and analysis of natural products.

Signaling Pathways
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There is currently no information available in the scientific literature regarding the specific
signaling pathways modulated by 1,7-Diepi-8,15-cedranediol. To elucidate its mechanism of
action, particularly concerning its potential anti-inflammatory effects, further research would be
necessary. A hypothetical signaling pathway that could be investigated based on the known
anti-inflammatory activity of other terpenoids is illustrated below.

1,7-Diepi-8,15-cedranediol

Gene Expression of Pro-inflammatory Mediators (e.g., NO, TNF-a)

Inflammatory Response

Click to download full resolution via product page

Caption: Hypothetical anti-inflammatory signaling pathway for investigation.

Conclusion and Future Directions
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1,7-Diepi-8,15-cedranediol is a cedrane sesquiterpenoid with limited characterization in the
public domain. While its presence in Platycladus orientalis suggests potential biological
activities, including anti-inflammatory and insect repellent effects, there is a clear need for
further research.

Future studies should focus on:

« |solation and Purification: Development of a robust and scalable protocol for the isolation of
1,7-Diepi-8,15-cedranediol from its natural sources.

e Spectroscopic Analysis: Full characterization using modern spectroscopic techniques (1D
and 2D NMR, HRMS, IR, etc.) to confirm its structure and stereochemistry.

» Biological Screening: Quantitative assessment of its biological activities through a battery of
in vitro and in vivo assays.

o Mechanism of Action Studies: Elucidation of the specific molecular targets and signaling
pathways involved in its biological effects.

o Synthesis: Development of a synthetic route to enable the production of larger quantities for
extensive biological evaluation and potential derivatization.

Such research will be crucial to unlock the full potential of 1,7-Diepi-8,15-cedranediol for
applications in the pharmaceutical and other industries.

« To cite this document: BenchChem. [In-Depth Technical Guide: 1,7-Diepi-8,15-cedranediol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1162594#1-7-diepi-8-15-cedranediol-cas-number-
40768-81-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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